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Compound of Interest

Compound Name: 2-Nitro-5-(propylthio)aniline

Cat. No.: B127722 Get Quote

Essential Safety and Handling Guide for 2-Nitro-5-
(propylthio)aniline
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 2-Nitro-5-
(propylthio)aniline. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 2-Nitro-5-(propylthio)aniline

CAS Number: 57780-75-3

Molecular Formula: C9H12N2O2S[1][2]

Hazard Identification and GHS Classification
2-Nitro-5-(propylthio)aniline is classified as a hazardous substance.

GHS Pictogram:

Exclamation mark (GHS07)[3]

Signal Word: Warning[1][2][3][4]
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Hazard Statements:

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]

H335: May cause respiratory irritation.[1][4][5]

Primary Hazards: Irritant[1]

Physical and Chemical Properties
Property Value Source(s)

Molecular Weight 212.27 g/mol [1]

Appearance
White to orange powder or

crystals
[3][6]

Melting Point 71-74 °C [2][7]

Boiling Point
380.3 °C at 760 mmHg

(Predicted)
[2][7]

Density 1.25 g/cm³ (Predicted) [2][7]

Storage Temperature
Room Temperature, Keep in a

dark, dry, sealed place
[7]

Operational Plan: Safe Handling Protocol
Adherence to the following procedural steps is mandatory when working with 2-Nitro-5-
(propylthio)aniline.

Engineering Controls and Preparation:
Work in a well-ventilated area, such as a chemical fume hood.[4][8]

Ensure that eyewash stations and safety showers are close to the workstation location.[5][8]

Keep the substance away from incompatible materials, including strong oxidizing agents.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitro-5-_propylthio_aniline
https://aksci.com/sds/D908_SDS.pdf
https://www.biosynth.com/Files/MSDS/FP/14/MSDS_FP149357_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitro-5-_propylthio_aniline
https://aksci.com/sds/D908_SDS.pdf
https://www.biosynth.com/Files/MSDS/FP/14/MSDS_FP149357_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitro-5-_propylthio_aniline
https://aksci.com/sds/D908_SDS.pdf
https://www.biosynth.com/Files/MSDS/FP/14/MSDS_FP149357_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitro-5-_propylthio_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitro-5-_propylthio_aniline
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d6816f6?context=bbe
https://www.evitachem.com/product/evt-305184
https://www.chemsrc.com/en/cas/57780-75-3_258473.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4467960.htm
https://www.chemsrc.com/en/cas/57780-75-3_258473.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4467960.htm
https://www.chemsrc.com/en/cas/57780-75-3_258473.html
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4467960.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4467960.htm
https://www.benchchem.com/product/b127722?utm_src=pdf-body
https://www.benchchem.com/product/b127722?utm_src=pdf-body
https://aksci.com/sds/D908_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC168390050&productDescription=2-FLUORO-5-NITROANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FP/14/MSDS_FP149357_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC168390050&productDescription=2-FLUORO-5-NITROANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/D908_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[4][5]

Personal Protective Equipment (PPE):
Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection. A face shield may be appropriate in some workplaces. Use eyewear tested and

approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU

EN166.[4][9]

Skin Protection:

Wear impervious protective clothing to prevent skin contact.[9]

Wear compatible chemical-resistant gloves. Inspect gloves prior to use and use proper

glove removal technique.[4][5][10]

Respiratory Protection:

For nuisance exposures, use a dust mask (type N95 or P1).[2][10]

For higher-level protection or if exposure limits are exceeded, use a NIOSH-approved

respirator with appropriate cartridges.[9][10]

Handling the Chemical:
Avoid contact with skin, eyes, and clothing.[4][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][10]

Do not eat, drink, or smoke when using this product.[11]

After handling, wash hands and any exposed skin thoroughly.[4][8][11]

First Aid Measures:
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Obtain medical aid.[4][10]
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In Case of Skin Contact: Immediately flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Obtain medical aid.[4][10]

In Case of Eye Contact: Immediately flush open eyes with running water for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Obtain medical

aid.[4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.[4][10][11]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[4][9]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.

This may involve dissolving the material in a combustible solvent and burning it in a chemical

incinerator with an afterburner and scrubber.[4][5][10] Do not let the product enter drains,

other waterways, or soil.[4][10]

Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

collected in a designated hazardous waste container for disposal.[9][10]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Nitro-5-(propylthio)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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